Cas no 86891-16-9 (Ergoline-8-carboxylic acid, 6-(2-propenyl)-, methyl ester, (8a)-)

• Product Name: Ergoline-8-carboxylic acid, 6-(2-propenyl)-, methyl ester, (8a)-
• CAS No: 86891-16-9
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 4265549
• PubChem ID: 94230314
• Update Time: 2025-11-01

Ergoline-8-carboxylic acid, 6-(2-propenyl)-, methyl ester, (8a)- Chemical and Physical Properties

Names and Identifiers

• Ergoline-8-carboxylic acid, 6-(2-propenyl)-, methyl ester, (8a)-
• 6-Allyldihydronorisolysergic Acid Methyl Ester
• Cabergoline Impurity 11
• Methyl (6aR,9S,10aR)-7-prop-2-enyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxylate
• 6-AllyldihydronorisolysergicAcidMethylEster
• 6-Allyl-9,10-dihydro-6-demethylisolysergic Acid Methyl Ester; Methyl N-Allyldihydronorisolysergate; (8alpha)-6-(2-Propenyl)ergoline-8-carboxylic Acid Methyl Ester
• 86891-16-9
• Cabergoline EP Impurity E

• Inchi： 1S/C19H22N2O2/c1-3-7-21-11-13(19(22)23-2)8-15-14-5-4-6-16-18(14)12(10-20-16)9-17(15)21/h3-6,10,13,15,17,20H,1,7-9,11H2,2H3/t13-,15+,17+/m0/s1
• InChI Key： IACRGBGBDYCBKO-YSVLISHTSA-N
• SMILES： N1(CC=C)[C@@]2([H])[C@@]([H])(C3=CC=CC4=C3C(=CN4)C2)C[C@H](C(OC)=O)C1

Computed Properties

• Exact Mass: 310.168127949Da
• Monoisotopic Mass: 310.168127949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 474.1±45.0 °C at 760 mmHg
• Flash Point: 240.5±28.7 °C
• Solubility: DCM
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Ergoline-8-carboxylic acid, 6-(2-propenyl)-, methyl ester, (8a)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives

Additional information on Ergoline-8-carboxylic acid, 6-(2-propenyl)-, methyl ester, (8a)-

Ergoline-8-carboxylic acid, 6-(2-propenyl)-, methyl ester, (8a)-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Ergoline-8-carboxylic acid, 6-(2-propenyl)-, methyl ester, (8a)- is a complex organic compound with a rich chemical structure that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 86891-16-9, belongs to the ergoline family of molecules, which are known for their diverse biological activities and pharmacological significance. The unique arrangement of functional groups in its molecular framework imparts distinct chemical properties that make it a subject of intense research interest.

The molecular structure of Ergoline-8-carboxylic acid, 6-(2-propenyl)-, methyl ester, (8a)- features a core ergoline scaffold, which is characterized by a bicyclic system consisting of an indole ring fused with a piperidine ring. This core structure is further modified by the presence of a carboxylic acid group at the 8-position, a propenyl group at the 6-position, and a methyl ester moiety. These modifications contribute to the compound's reactivity and its potential biological interactions.

In recent years, there has been growing interest in the pharmacological properties of ergoline derivatives due to their potential applications in treating various neurological and cardiovascular disorders. The presence of the propenyl group in Ergoline-8-carboxylic acid, 6-(2-propenyl)-, methyl ester, (8a)- introduces a degree of unsaturation that can influence its interaction with biological targets. This feature has been explored in several studies aimed at developing novel therapeutic agents.

One of the most notable applications of ergoline derivatives is in the treatment of neurodegenerative diseases such as Parkinson's disease. Compounds structurally related to Ergoline-8-carboxylic acid, 6-(2-propenyl)-, methyl ester, (8a)- have shown promise in modulating dopamine receptors in the brain. Recent research has demonstrated that these compounds can enhance dopaminergic signaling, which is crucial for alleviating symptoms associated with Parkinson's disease. The methyl ester group in this molecule may play a role in improving its bioavailability and metabolic stability, making it a promising candidate for further development.

Another area where ergoline derivatives have shown significant potential is in cardiovascular medicine. Studies have indicated that certain ergoline-based compounds can exhibit vasodilatory effects by interacting with serotonin receptors. This property makes them useful in managing conditions such as hypertension and angina pectoris. The specific arrangement of functional groups in Ergoline-8-carboxylic acid, 6-(2-propenyl)-, methyl ester, (8a)- may contribute to its ability to modulate these receptors effectively.

The synthesis of Ergoline-8-carboxylic acid, 6-(2-propenyl)-, methyl ester, (8a)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the propenyl group at the 6-position necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies have been employed to streamline this process, including the use of catalytic systems that enhance selectivity and efficiency.

In terms of analytical characterization, Ergoline-8-carboxylic acid, 6-(2-propenyl)-, methyl ester, (8a)- has been extensively studied using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed insights into its molecular structure and purity. Additionally, computational methods such as molecular modeling have been utilized to predict its interactions with biological targets and to guide the design of analogs with enhanced pharmacological properties.

The pharmacokinetic profile of Ergoline-8-carboxylic acid, 6-(2-propenyl)-, methyl ester, (8a)- is another critical aspect that has been investigated. Understanding how this compound is absorbed、distributed、metabolized，and excreted (ADME) is essential for optimizing its therapeutic use. Preclinical studies have provided valuable data on its absorption kinetics and metabolic pathways，which are crucial for determining appropriate dosing regimens and minimizing potential side effects.

In conclusion，Ergoline-8-carboxylic acid，6-(2-propenyl)-，methyl ester，(8a)- represents a fascinating compound with significant potential in pharmaceutical applications。Its unique structural features and diverse biological activities make it a valuable scaffold for developing novel therapeutic agents。Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses，which underscores its importance in modern drug discovery efforts。